Cas no 328964-84-7 (2-(2-(trifluoromethyl)-1H-benzimidazol-1-yl)acetamide)

• Product Name: 2-(2-(trifluoromethyl)-1H-benzimidazol-1-yl)acetamide
• CAS No: 328964-84-7
• MF: C₁₀H₈F₃N₃O
• MW: 243.185232162476
• CID: 3111589
• PubChem ID: 2772689
• Update Time: 2025-05-22

2-(2-(trifluoromethyl)-1H-benzimidazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-(trifluoromethyl)-1H-benzimidazol-1-yl)acetamide
• Z25947105
• 328964-84-7
• 2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide
• 2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide
• LPJUZSOBOKJMME-UHFFFAOYSA-N
• SR-01000485837
• STK325464
• AKOS002512572
• AG-690/12403097
• SR-01000485837-1
• 2-[2-(TRIFLUOROMETHYL)-1H-1,3-BENZIMIDAZOL-1-YL]ACETAMIDE
• 2-[2-(trifluoromethyl)benzimidazol-1-yl]acetamide
• CS-0364307
• 2-(2-(Trifluoromethyl)-1H-benzo[d]imidazol-1-yl)acetamide

• Inchi： 1S/C10H8F3N3O/c11-10(12,13)9-15-6-3-1-2-4-7(6)16(9)5-8(14)17/h1-4H,5H2,(H2,14,17)
• InChI Key： LPJUZSOBOKJMME-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC=CC=2N1CC(N)=O)(F)F

Computed Properties

• Exact Mass: 243.06194637Da
• Monoisotopic Mass: 243.06194637Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.9Ų

Additional information on 2-(2-(trifluoromethyl)-1H-benzimidazol-1-yl)acetamide

Recent Advances in the Study of 2-(2-(Trifluoromethyl)-1H-benzimidazol-1-yl)acetamide (CAS: 328964-84-7)

2-(2-(Trifluoromethyl)-1H-benzimidazol-1-yl)acetamide (CAS: 328964-84-7) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief synthesizes the latest findings related to this compound, providing insights into its current applications and future prospects.

The compound's structural features, including the trifluoromethyl group and the benzimidazole core, contribute to its unique biological activity. Researchers have identified its potential as an inhibitor of various enzymes and receptors, making it a versatile scaffold for drug design. Recent publications highlight its efficacy in targeting specific pathways involved in inflammation, cancer, and infectious diseases. For instance, a 2023 study demonstrated its inhibitory effects on protein kinases implicated in tumor growth, suggesting its utility in oncology.

In terms of synthesis, advancements have been made in optimizing the production of 2-(2-(trifluoromethyl)-1H-benzimidazol-1-yl)acetamide. A novel catalytic method reported in 2024 improved yield and purity, addressing previous challenges in scalability. This development is critical for facilitating further preclinical and clinical studies. Additionally, computational modeling has been employed to predict its binding affinities and optimize its pharmacokinetic properties, enhancing its drug-like characteristics.

Recent in vitro and in vivo studies have shed light on the compound's mechanism of action. For example, research published in the Journal of Medicinal Chemistry (2024) revealed its ability to modulate oxidative stress pathways, offering neuroprotective effects in models of neurodegenerative diseases. Another study highlighted its antimicrobial activity against drug-resistant strains, underscoring its potential as an alternative to existing antibiotics. These findings collectively emphasize the compound's broad therapeutic potential.

Despite these promising results, challenges remain in translating 2-(2-(trifluoromethyl)-1H-benzimidazol-1-yl)acetamide into clinical applications. Issues such as bioavailability, toxicity, and formulation stability require further investigation. Ongoing research aims to address these limitations through structural modifications and delivery system innovations. Collaborative efforts between academia and industry are expected to accelerate its development pipeline.

In conclusion, 2-(2-(trifluoromethyl)-1H-benzimidazol-1-yl)acetamide (CAS: 328964-84-7) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and improved synthetic accessibility make it a valuable candidate for further exploration. Future studies should focus on elucidating its full therapeutic spectrum and overcoming translational hurdles to unlock its clinical potential.